3-(butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
3-(Butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a complex organic compound with a molecular structure that includes a butan-2-yl group, a methyl group, and a tetrahydropyrimidine-2,4-dione core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multiple steps, starting with the appropriate precursors. One common synthetic route includes the reaction of butan-2-ylamine with a suitable diketone under controlled conditions to form the pyrimidinedione core. The reaction conditions, such as temperature, pressure, and catalysts, are carefully optimized to achieve high yields and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and efficiency. Advanced purification techniques, such as crystallization or chromatography, are employed to isolate the final product.
Chemical Reactions Analysis
Types of Reactions
3-(Butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of functional groups within the molecule.
Common Reagents and Conditions
Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: : Nucleophilic substitution reactions can be carried out using various nucleophiles, such as halides or alkoxides.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, 3-(butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology
In biological research, this compound has been studied for its potential biological activity. It may serve as a precursor for the development of new pharmaceuticals or as a tool for studying biochemical pathways.
Medicine
The medical applications of this compound are still under investigation. Preliminary studies suggest that it may have therapeutic potential in treating certain diseases, although further research is needed to confirm its efficacy and safety.
Industry
In the industrial sector, this compound is used in the production of various chemicals and materials. Its versatility and reactivity make it a valuable component in the manufacturing process.
Mechanism of Action
The mechanism by which 3-(butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione exerts its effects involves interactions with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which the compound is used, but it generally involves binding to receptors or enzymes, leading to a cascade of biochemical events.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to 3-(butan-2-yl)-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione include:
3-(butan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
This compound derivatives
Uniqueness
What sets this compound apart from its similar compounds is its specific combination of functional groups and molecular structure, which confer unique chemical and biological properties.
Properties
CAS No. |
5079-23-2 |
|---|---|
Molecular Formula |
C9H14N2O2 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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